![molecular formula C32H37N5O5 B7886916 H-Tyr-Pro-D-Phe-D-Phe-NH2](/img/structure/B7886916.png)
H-Tyr-Pro-D-Phe-D-Phe-NH2
Overview
Description
H-Tyr-Pro-D-Phe-D-Phe-NH2 is a useful research compound. Its molecular formula is C32H37N5O5 and its molecular weight is 571.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
A capillary electrophoresis method was developed for separating H-Tyr-(D)Arg-Phe-Phe-NH2 and nine related substances, demonstrating its utility in pharmaceutical quality control (Brunnkvist et al., 2004).
The tetrapeptides Phe-Gly-Pro-Phe, Phe-Gly-Pro-Tyr, and Tyr-Gly-Pro-Phe were studied for their copper(II) complex formation, suggesting their potential application in biochemical studies of metal-peptide interactions (Livera et al., 1988).
Research on Phenylketonuria and Tyrosinemia Type II revealed the formation of toxic amyloid fibrils at high concentrations of phenylalanine (Phe) and tyrosine (Tyr), indicating the significance of these amino acids in neurological disorders (Banik et al., 2017).
A study on opioid activities of morphiceptin analogs derived from human β-casein, including a peptide with the N-terminal Tyr-Pro sequence, highlighted the role of these peptides in opioid receptor interactions (Sakaguchi et al., 1990).
The synthesis of H-Phe-Tyr-(pATAT)-NH2, a nucleopeptide fragment, illustrates the chemical synthesis capabilities and potential applications in molecular biology (Dreef‐Tromp et al., 1990).
In a study on thrombin receptor ligands, the peptide H-Ala-Phe(p-F)-Arg-Cha-HArg-Tyr-NH2 was identified as a highly potent agonist for receptor activation, indicating its potential in therapeutic applications (Feng et al., 1995).
properties
IUPAC Name |
(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-[(2R)-1-[[(2R)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H37N5O5/c33-25(18-23-13-15-24(38)16-14-23)32(42)37-17-7-12-28(37)31(41)36-27(20-22-10-5-2-6-11-22)30(40)35-26(29(34)39)19-21-8-3-1-4-9-21/h1-6,8-11,13-16,25-28,38H,7,12,17-20,33H2,(H2,34,39)(H,35,40)(H,36,41)/t25-,26+,27+,28-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIJHWXXXIMEHKW-HFLBTKGNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)C(=O)NC(CC3=CC=CC=C3)C(=O)NC(CC4=CC=CC=C4)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)C(=O)[C@H](CC2=CC=C(C=C2)O)N)C(=O)N[C@H](CC3=CC=CC=C3)C(=O)N[C@H](CC4=CC=CC=C4)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H37N5O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
571.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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